Cas no 630414-87-8 (1,4-Pentanediol, 5,5,5-trifluoro-4-(trifluoromethyl)-)

• Product Name: 1,4-Pentanediol, 5,5,5-trifluoro-4-(trifluoromethyl)-
• CAS No: 630414-87-8
• MF: C₆H₈F₆O₂
• MW: 226.116943359375
• CID: 390407
• PubChem ID: 21895362
• Update Time: 2025-04-19

1,4-Pentanediol, 5,5,5-trifluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentanediol, 5,5,5-trifluoro-4-(trifluoromethyl)-
• 5,5,5-trifluoro-4-(trifluoromethyl)pentane-1,4-diol
• SCHEMBL1760755
• 1,1,1-trifluoro-2-trifluoromethyl-2,5-pentanediol
• DTXSID60619596
• 630414-87-8

• Inchi： 1S/C6H8F6O2/c7-5(8,9)4(14,2-1-3-13)6(10,11)12/h13-14H,1-3H2
• InChI Key： JPCATPNHPKHHHV-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CCCO)O)(F)F

Computed Properties

• Exact Mass: 226.04284847g/mol
• Monoisotopic Mass: 226.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų